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Compound of Interest

Compound Name: YL-5092

Cat. No.: B15586735

This center provides researchers, scientists, and drug development professionals with essential
information on the solubility and stability of YL-5092, a selective inhibitor of the YT521-B
homology (YTH) domain-containing protein 1 (YTHDC1).[1][2][3]

Frequently Asked Questions (FAQSs)

Q1: What is YL-5092 and what is its primary mechanism of action?

Al: YL-5092 is a highly potent and selective, first-in-class small molecule inhibitor of YTHDC1,
a nuclear reader of N6-methyladenosine (m°A) on RNA.[2][3] By inhibiting YTHDC1, YL-5092
disrupts the processing and stability of m®A-modified mRNAs, including those of key
oncogenes like MYC.[1][4] This leads to the suppression of cancer cell proliferation, induction
of GO/G1 cell cycle arrest, and apoptosis, making it a promising agent for cancer research,
particularly in acute myeloid leukemia (AML).[1][2][5]

Q2: What is the recommended solvent for dissolving YL-5092 for in vitro experiments?

A2: For in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent. YL-5092
is highly soluble in DMSO.[4]

Q3: | am seeing precipitation when preparing my YL-5092 stock solution in DMSO. What
should | do?

A3: If you observe precipitation, gentle warming and/or sonication can be used to aid
dissolution.[1] Specifically, using an ultrasonic bath is recommended to ensure the compound
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fully dissolves, especially for higher concentrations.[4] Always ensure the solution is clear
before use.

Q4: How should | prepare YL-5092 for in vivo animal studies?

A4: A specific multi-solvent system is recommended for in vivo administration. The suggested
formulation involves adding solvents sequentially to achieve a clear solution.[4] For detailed
steps, please refer to the Experimental Protocols section. It is highly recommended to prepare
this working solution fresh on the day of use.[1]

Q5: What are the proper storage conditions for YL-50927?
A5: Proper storage is critical to maintain the stability and activity of YL-5092.
e Solid Powder: Store at -20°C for up to 3 years.[4]

e Stock Solution in DMSO: For long-term stability, store at -80°C for up to 6 months.[1][4][6]
For shorter periods, storage at -20°C for up to 1 month is acceptable.[1][4]

Data Presentation

Table 1: Solubility of YL-5092

L Maximum
Solvent System Application . Notes
Solubility
Ultrasonic
treatment is
. 100 mg/mL (226.54 .
DMSO In Vitro needed to achieve

mM) ) ]
this concentration.

[4]

| 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline | In Vivo | = 2.5 mg/mL (5.66 mM) |
Results in a clear solution.[4] |

Table 2: Stability and Storage Recommendations
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Form Storage Temperature Shelf Life
Solid (Powder) -20°C 3 years[4]
Stock Solution (in DMSO) -80°C 6 months[1][4][6]
Stock Solution (in DMSO) -20°C 1 month[1][4]

| Stock Solution (in DMSO) | 4°C | 2 weeks[6] |
Experimental Protocols
Protocol 1: Preparation of a 10 mM YL-5092 Stock Solution for In Vitro Use

o Compound Weighing: Accurately weigh the required amount of YL-5092 powder (Molecular
Weight: 441.43 g/mol ).[4] For example, for 1 mL of a 10 mM solution, weigh 4.41 mg.

e Solvent Addition: Add the appropriate volume of high-purity DMSO. For the example above,
add 1 mL of DMSO.

» Dissolution: Vortex the solution thoroughly. If precipitation occurs or for high concentrations,
place the vial in an ultrasonic water bath until the solution is completely clear.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -80°C for long-term use or -20°C for short-term use.[1][4]

Protocol 2: Preparation of Dosing Solution for In Vivo Use
This protocol is for preparing a dosing solution with a final concentration of = 2.5 mg/mL.[4]
e Initial Dissolution: Dissolve YL-5092 in DMSO, constituting 10% of the final volume.

e Add PEG300: Add PEG300 to the solution, bringing the total volume to 50% (i.e., add
PEG300 equal to 40% of the final volume). Mix thoroughly.

e Add Tween-80: Add Tween-80 to the solution, constituting 5% of the final volume. Mix until
the solution is homogeneous.
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e Add Saline: Add saline to reach the final desired volume (45% of the total). Mix thoroughly.
The final solution should be clear.

o Administration: It is recommended to use the freshly prepared solution on the same day for
animal dosing.[1]
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Caption: Simplified signaling pathway showing YL-5092 inhibiting the YTHDC1 m°A reader.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.medchemexpress.com/yl-5092.html
https://www.benchchem.com/product/b15586735?utm_src=pdf-body-img
https://www.benchchem.com/product/b15586735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Workflow: Preparing YL-5092 Stock Solution (DMSO)
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Caption: Experimental workflow for preparing a YL-5092 stock solution in DMSO.
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Troubleshooting Guide for YL-5092

Issue Encountered

What is the issue?

Compound won't dissolve Loss of compound
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How was the stock
solution stored?

Is this for in vitro
or in vivo use?
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added in the correct order.
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Caption: Logical workflow for troubleshooting common YL-5092 solubility and stability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [YL-5092 Technical Support Center]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15586735#yl-
5092-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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